Cas no 37908-97-7 (3,5-Dichloro-4-methoxybenzoic acid)

• Product Name: 3,5-Dichloro-4-methoxybenzoic acid
• CAS No: 37908-97-7
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD00210404
• CID: 922769
• PubChem ID: 721135
• Update Time: 2025-05-21

3,5-Dichloro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-methoxybenzoic acid
• 3,5-Dichloro-4-methoxybenzenecarboxylic acid
• 3,5-dichloro-4-methoxybenzoic acid(SALTDATA: FREE)
• 3,5-Dichloro-p-anisic acid
• Benzoic acid, 3,5-dichloro-4-methoxy-
• 3,5-Dichloro-4-methoxy-benzoic acid
• 3,5-dichloro-4-methoxybenzoicacid
• 3,5-Dichloroanisic acid
• Oprea1_229449
• MLS001048858
• 4-Carboxy-2,6-dichloroanisole
• dichloromethoxybenzenecarboxylicacid
• XSYZTYQXKIXPRC-UHFFFAOYSA-N
• HMS2269L24
• STK390211
• SBB042711
• BBL002679
• AS02967

• MDL： MFCD00210404
• Inchi： 1S/C8H6Cl2O3/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： XSYZTYQXKIXPRC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202 ºC
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3,5-Dichloro-4-methoxybenzoic acid

Recent Advances in the Study of 3,5-Dichloro-4-methoxybenzoic Acid (CAS: 37908-97-7)

3,5-Dichloro-4-methoxybenzoic acid (CAS: 37908-97-7) is a halogenated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anti-inflammatory drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of 3,5-Dichloro-4-methoxybenzoic acid is its role in the synthesis of new antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that differs from traditional antibiotics. These findings suggest that 3,5-Dichloro-4-methoxybenzoic acid could serve as a promising scaffold for the development of next-generation antimicrobial therapies.

In addition to its antimicrobial properties, recent research has also investigated the anti-inflammatory potential of 3,5-Dichloro-4-methoxybenzoic acid. A study conducted by a team at the University of Cambridge revealed that this compound can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings were published in the European Journal of Pharmacology in early 2024, and they highlight the compound's potential as a lead molecule for the development of anti-inflammatory drugs with fewer side effects compared to existing therapies.

From a chemical perspective, 3,5-Dichloro-4-methoxybenzoic acid has also been the subject of innovative synthetic methodologies. A recent paper in Organic Letters (2023) described a novel, eco-friendly catalytic system for the efficient synthesis of this compound, reducing the reliance on hazardous reagents and improving overall yield. This advancement is particularly significant for large-scale pharmaceutical production, where sustainability and cost-effectiveness are critical considerations.

Looking ahead, the potential applications of 3,5-Dichloro-4-methoxybenzoic acid extend beyond traditional drug development. Emerging research in materials science has explored its use as a building block for functional polymers and coatings with antimicrobial properties. A 2024 study in ACS Applied Materials & Interfaces demonstrated that polymers incorporating this compound exhibit significant resistance to microbial colonization, making them suitable for medical devices and implants.

In conclusion, 3,5-Dichloro-4-methoxybenzoic acid (CAS: 37908-97-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for drug discovery and material science. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies and advanced material applications.